Cas no 53086-44-5 (3-3-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 3-3-(trifluoromethyl)phenylbutanoic acid
• CAS No: 53086-44-5
• MDL: MFCD11172870
• CID: 4654695
• PubChem ID: 23456898
• Update Time: 2025-11-01

3-3-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(trifluoromethyl)phenylbutanoic acid

• MDL： MFCD11172870

Additional information on 3-3-(trifluoromethyl)phenylbutanoic acid

Recent Advances in the Study of 3-3-(Trifluoromethyl)phenylbutanoic Acid (CAS: 53086-44-5)

3-3-(Trifluoromethyl)phenylbutanoic acid (CAS: 53086-44-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 3-3-(trifluoromethyl)phenylbutanoic acid derivatives as potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers demonstrated that the trifluoromethyl group enhances the compound's binding affinity to the COX-2 active site, resulting in improved anti-inflammatory activity compared to non-fluorinated analogs. These findings suggest that 3-3-(trifluoromethyl)phenylbutanoic acid could serve as a promising scaffold for the development of next-generation anti-inflammatory drugs.

In another study, researchers explored the anticancer potential of 3-3-(trifluoromethyl)phenylbutanoic acid by evaluating its effects on cancer cell proliferation and apoptosis. The compound was found to inhibit the growth of various cancer cell lines, including breast and lung cancer, by modulating key signaling pathways such as the PI3K/AKT/mTOR axis. The presence of the trifluoromethyl group was critical for the compound's bioactivity, as it enhanced cellular uptake and stability. These results were published in Bioorganic & Medicinal Chemistry Letters (2024), underscoring the compound's potential as a lead candidate for anticancer drug development.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 3-3-(trifluoromethyl)phenylbutanoic acid and its derivatives. A novel catalytic system involving palladium-catalyzed cross-coupling reactions was reported in Organic Letters (2023), enabling the scalable synthesis of this compound with high yield and purity. This methodological breakthrough is expected to accelerate further research and development efforts, particularly in the optimization of its pharmacological properties.

In conclusion, 3-3-(trifluoromethyl)phenylbutanoic acid (CAS: 53086-44-5) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Its unique structural features, combined with demonstrated biological activities, make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in preclinical and clinical settings.